Cas no 1805824-35-4 (Ethyl 2-bromo-3-(3-chloropropyl)phenylacetate)

• Product Name: Ethyl 2-bromo-3-(3-chloropropyl)phenylacetate
• CAS No: 1805824-35-4
• MF: C₁₃H₁₆BrClO₂
• MW: 319.621942520142
• CID: 4972854
• Update Time: 2025-11-07

Ethyl 2-bromo-3-(3-chloropropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-(3-chloropropyl)phenylacetate

• Inchi： 1S/C13H16BrClO2/c1-2-17-12(16)9-11-6-3-5-10(13(11)14)7-4-8-15/h3,5-6H,2,4,7-9H2,1H3
• InChI Key： YZVIVPCELDTKBN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCCCl)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-bromo-3-(3-chloropropyl)phenylacetate

Comprehensive Overview of Ethyl 2-bromo-3-(3-chloropropyl)phenylacetate (CAS No. 1805824-35-4)

Ethyl 2-bromo-3-(3-chloropropyl)phenylacetate (CAS No. 1805824-35-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both bromo and chloropropyl functional groups, makes it a valuable intermediate in synthetic chemistry. The compound's ethyl ester moiety further enhances its solubility and reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for halogenated phenylacetate derivatives has surged due to their role in developing novel therapeutic agents. Researchers are particularly interested in compounds like Ethyl 2-bromo-3-(3-chloropropyl)phenylacetate for their potential in targeting enzyme inhibition and receptor modulation. This aligns with the growing trend of precision medicine, where tailored molecular designs are critical for addressing complex diseases.

The synthesis of CAS No. 1805824-35-4 involves multi-step organic reactions, often starting from commercially available phenylacetic acid derivatives. Key steps include bromination at the ortho position and subsequent introduction of the 3-chloropropyl side chain. Advanced techniques such as HPLC purification and NMR characterization ensure high purity, which is essential for research reproducibility—a hot topic in academic and industrial labs.

From an environmental perspective, the compound's biodegradability and ecological impact are under scrutiny, reflecting the broader shift toward green chemistry. Innovations in catalytic processes aim to minimize waste during the production of halogenated intermediates, addressing concerns raised by regulatory bodies and sustainability advocates.

In the context of AI-driven drug discovery, Ethyl 2-bromo-3-(3-chloropropyl)phenylacetate is frequently cited in computational studies. Machine learning models predict its reactivity patterns, accelerating the identification of analogs with improved pharmacokinetic properties. This intersection of cheminformatics and experimental chemistry is reshaping R&D workflows.

For suppliers and manufacturers, ensuring consistent quality of CAS No. 1805824-35-4 is paramount. Certificates of Analysis (CoA) detailing parameters like residual solvents and heavy metal content are now standard requirements, driven by stringent Good Manufacturing Practices (GMP) guidelines.

Looking ahead, the versatility of Ethyl 2-bromo-3-(3-chloropropyl)phenylacetate positions it as a key player in emerging fields such as bioconjugation and proteolysis-targeting chimeras (PROTACs). Its adaptability to cross-coupling reactions also opens avenues for creating complex molecular architectures, a focal point in modern synthetic methodologies.